![molecular formula C9H18ClN B6276942 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride CAS No. 2763777-56-4](/img/no-structure.png)
3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride
Overview
Description
3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride, also known as BICP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. BICP is a bicyclic amine that has a unique structure, which makes it a promising candidate for drug development.
Mechanism of Action
The exact mechanism of action of 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride is not yet fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as dopamine and serotonin. 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride has also been shown to have an affinity for the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling and protein folding.
Biochemical and physiological effects:
3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride has also been shown to have analgesic effects by modulating the activity of certain pain receptors in the nervous system. In addition, 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride has been shown to have anxiolytic effects by reducing anxiety-like behavior in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride in lab experiments is its unique structure, which makes it a promising candidate for drug development. 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride has also been shown to have low toxicity in animal models, which is an important factor in drug development. However, one of the limitations of using 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride in lab experiments is its complex synthesis method, which requires expertise in organic chemistry.
Future Directions
There are several future directions for the study of 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride. One direction is to further investigate its potential therapeutic applications in various fields of medicine. Another direction is to elucidate its mechanism of action at the molecular level. Furthermore, the development of more efficient and cost-effective synthesis methods for 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride could facilitate its use in drug development.
Synthesis Methods
The synthesis of 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride involves a multi-step process that requires expertise in organic chemistry. The first step involves the preparation of the starting material, which is 1,2-dimethylcyclopropane. This is followed by a series of reactions that involve the use of reagents such as lithium aluminum hydride, sodium borohydride, and hydrochloric acid. The final step involves the purification of the product using techniques such as recrystallization and chromatography.
Scientific Research Applications
3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects in animal models. 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride involves the reaction of 3-butylbicyclo[1.1.1]pentan-1-one with hydroxylamine hydrochloride to form 3-butylbicyclo[1.1.1]pentan-1-one oxime, which is then reduced with sodium borohydride to form 3-butylbicyclo[1.1.1]pentan-1-amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "3-butylbicyclo[1.1.1]pentan-1-one", "hydroxylamine hydrochloride", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-butylbicyclo[1.1.1]pentan-1-one is reacted with hydroxylamine hydrochloride in the presence of a base such as sodium acetate to form 3-butylbicyclo[1.1.1]pentan-1-one oxime.", "Step 2: The oxime is then reduced with sodium borohydride in a solvent such as ethanol to form 3-butylbicyclo[1.1.1]pentan-1-amine.", "Step 3: The amine is then reacted with hydrochloric acid to form the hydrochloride salt of the compound, 3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride." ] } | |
CAS RN |
2763777-56-4 |
Product Name |
3-butylbicyclo[1.1.1]pentan-1-amine hydrochloride |
Molecular Formula |
C9H18ClN |
Molecular Weight |
175.7 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
